Cas no 267230-45-5 (methyl (1R,2R)-2-aminocyclohexane-1-carboxylate)

• Product Name: methyl (1R,2R)-2-aminocyclohexane-1-carboxylate
• CAS No: 267230-45-5
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD18632979
• CID: 247835
• PubChem ID: 11768827
• Update Time: 2025-05-20

methyl (1R,2R)-2-aminocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-Methyl 2-aminocyclohexanecarboxylate
• Cyclohexanecarboxylic acid, 2-amino-, methyl ester, (1R,2R)- (9CI)
• Cyclohexanecarboxylicacid, 2-amino-, methyl ester, (1R,2R)-
• METHYL (1R,2R)-2-AMINOCYCLOHEXANE-1-CARBOXYLATE
• DTXSID20472063
• trans-Methyl 2-aminocyclohexanecarboxylate
• SCHEMBL4734308
• SUYHWZRODJBJER-RNFRBKRXSA-N
• 161618-50-4
• 267230-45-5
• CS-0183720
• EN300-127605
• methyl trans-2-aminocyclohexanecarboxylate
• methyl (1R, 2R)-2-aminocyclohexane-1-carboxylate
• Cyclohexanecarboxylic acid, 2-amino-, methyl ester, (1R,2R)-rel-
• DB-067672
• methyl (1R,2R)-2-aminocyclohexane-1-carboxylate

• MDL： MFCD18632979
• Inchi： 1S/C8H15NO2/c1-11-8(10)6-4-2-3-5-7(6)9/h6-7H,2-5,9H2,1H3/t6-,7-/m1/s1
• InChI Key： SUYHWZRODJBJER-RNFRBKRXSA-N
• SMILES： O(C)C([C@@H]1CCCC[C@H]1N)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (1R,2R)-2-aminocyclohexane-1-carboxylate

Comprehensive Overview of Methyl (1R,2R)-2-Aminocyclohexane-1-Carboxylate (CAS No. 267230-45-5)

Methyl (1R,2R)-2-aminocyclohexane-1-carboxylate (CAS No. 267230-45-5) is a chiral cyclohexane derivative with significant applications in pharmaceutical synthesis and asymmetric catalysis. This compound, characterized by its stereospecific configuration, is increasingly sought after in the development of enantioselective drugs and fine chemicals. Its unique structural framework and functional groups make it a versatile intermediate for researchers exploring novel therapeutic agents and advanced material science.

The growing interest in chiral building blocks like methyl (1R,2R)-2-aminocyclohexane-1-carboxylate aligns with current trends in green chemistry and sustainable synthesis. As industries prioritize eco-friendly processes, this compound’s role in reducing waste and improving reaction efficiency has become a focal point. Researchers frequently inquire about its synthetic routes, optical purity, and scalability—topics that dominate academic and industrial discussions.

One of the most searched questions related to CAS No. 267230-45-5 revolves around its stereochemical stability under varying conditions. Studies confirm that the (1R,2R)-configuration remains intact during typical synthetic transformations, making it reliable for multi-step reactions. Additionally, its methyl ester group offers flexibility for further derivatization, a feature highly valued in peptide mimetics and small-molecule drug design.

In the context of AI-driven drug discovery, methyl (1R,2R)-2-aminocyclohexane-1-carboxylate has emerged as a key player. Computational models often highlight its potential as a scaffold for bioactive molecules, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. This aligns with the surge in searches for machine learning in chemistry and de novo molecular design.

From a commercial perspective, the demand for high-purity chiral compounds like 267230-45-5 continues to rise. Suppliers emphasize HPLC validation and certificates of analysis (CoA) to meet stringent industry standards. FAQs often address storage recommendations (e.g., inert atmosphere, low temperature) and compatibility with common reagents, reflecting user concerns about long-term stability.

Innovative applications of this compound extend to agrochemical research, where its chiral amine moiety contributes to the development of selective herbicides and growth regulators. Environmental scientists also explore its biodegradability profile, a hotspot given the emphasis on eco-compatible chemicals in regulatory frameworks.

In summary, methyl (1R,2R)-2-aminocyclohexane-1-carboxylate (CAS No. 267230-45-5) exemplifies the intersection of chiral chemistry and modern industrial needs. Its adaptability across pharmaceuticals, materials science, and catalysis ensures its relevance in both academic and commercial spheres, driven by evolving synthetic methodologies and technological advancements.